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Compound of Interest

DL-Alanine beta-naphthylamide

Compound Name:
hydrochloride

Cat. No.: B555589

This technical guide provides a comprehensive overview of DL-Alanine B-naphthylamide
hydrochloride, a versatile chemical compound with significant applications in biochemical
research and pharmaceutical development.[1] It serves as a crucial intermediate in the
synthesis of various bioactive molecules and is widely utilized for its ability to mimic natural
amino acids, making it an invaluable tool in studies related to enzyme activity and protein
interactions.[1] This document is intended for researchers, scientists, and professionals in the
field of drug development, offering detailed information on its chemical properties, structure,
and applications.

Core Chemical and Physical Properties

DL-Alanine B-naphthylamide hydrochloride is a white to off-white solid.[1] Key quantitative data
for this compound are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C13H14N20-HCI[1]

Linear Formula CHsCH(NH2)CONHC10H7-HCI[2]
Molecular Weight 250.72 - 250.77 g/mol [1][2][3]

CAS Number 74144-49-3[1][2]

Melting Point 258-260 °C (decomposes)[2]

Solubility Ethanol: 50 mg/mL, clear to slightly hazy[2]
Purity >98% (TLC)[2], 299% (HPLC)[1]

Storage Temperature 2-8°C[2] or 0-8°C[1][4]

Chemical Structure

The chemical structure of DL-Alanine 3-naphthylamide hydrochloride is presented below. The
molecule consists of an alanine core linked to a 3-naphthylamine group via an amide bond,
with a hydrochloride salt form.
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Prepare Reagents:
- Enzyme Solution
- Substrate (DL-Alanine B-naphthylamide HCI)
- Buffer Solution
- Stop Solution

Incubate Enzyme and Buffer

2. Pre-incubation

Initiate Reaction:
Add Substrate Solution

3. Reaction Start

Incubate Reaction Mixture
(Controlled Time and Temperature)

4. Timed Incubation

Terminate Reaction:
Add Stop Solution

Measure Product Formation
(e.g., Spectrophotometry of liberated -naphthylamine)

6. Measurement & Analysis

Data Analysis:
Calculate Enzyme Activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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